molecular formula C21H29FN2O3 B6101675 ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate

ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate

Cat. No. B6101675
M. Wt: 376.5 g/mol
InChI Key: OZSLLFQQFCUFAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate, also known as CT-3, is a synthetic compound that belongs to the family of cannabinoids. CT-3 has been studied for its potential therapeutic effects, particularly in the treatment of pain and inflammation.

Mechanism of Action

The exact mechanism of action of ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate is not fully understood. However, it has been suggested that it may act on the endocannabinoid system, which is involved in the regulation of pain, inflammation, and other physiological processes. This compound may also act on other pathways in the body, such as the immune system and the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anti-tumor effects in vitro and in vivo. This compound may have other effects on the body, such as modulating the immune system and affecting neurotransmitter release.

Advantages and Limitations for Lab Experiments

One advantage of ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate is that it is a synthetic compound, which allows for greater control over its properties and purity. However, this compound is relatively new and has not been extensively studied, which means that its effects and potential side effects are not well understood. Additionally, this compound may be difficult to obtain and may be expensive, which could limit its use in lab experiments.

Future Directions

There are several potential future directions for research on ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate. One area of interest is its potential use in the treatment of pain and inflammation, particularly in conditions such as arthritis and neuropathic pain. Another area of interest is its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential effects on the body.

Synthesis Methods

The synthesis of ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate involves the reaction of cyclohexanone with 4-fluorophenylacetonitrile to produce 1-(4-fluorophenyl)-2-cyclohexylideneaminopropan-1-one. This compound is then reacted with pyrrolidine to produce 1-(4-fluorophenyl)-2-(1-pyrrolidinyl)-1-propanone. The final step involves the reaction of this compound with ethyl acetate to produce this compound.

Scientific Research Applications

Ethyl [1-({[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}amino)cyclohexyl]acetate has been studied for its potential therapeutic effects, particularly in the treatment of pain and inflammation. It has been shown to have anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of conditions such as arthritis and neuropathic pain. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects.

properties

IUPAC Name

ethyl 2-[1-[[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]amino]cyclohexyl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H29FN2O3/c1-2-27-19(25)15-21(12-4-3-5-13-21)23-20(26)24-14-6-7-18(24)16-8-10-17(22)11-9-16/h8-11,18H,2-7,12-15H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZSLLFQQFCUFAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CC1(CCCCC1)NC(=O)N2CCCC2C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H29FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.